Cas no 904733-73-9 (1-cyclobutylethan-1-amine hydrochloride)

• Product Name: 1-cyclobutylethan-1-amine hydrochloride
• CAS No: 904733-73-9
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD19690555
• CID: 3165133
• PubChem ID: 66636997
• Update Time: 2025-06-14

1-cyclobutylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutylethanamine hydrochloride
• 1-Cyclobutylethan-1-amine HCl
• 1-cyclobutylethan-1-amine hydrochloride
• 1-Cyclobutyl-ethylamine HCl
• WLHYWKUHCPUOOO-UHFFFAOYSA-N
• 1-cyclobutylethylamine hydrochloride
• 1-cyclobutylethanamine;hydrochloride
• AK173894
• Cyclobutanemethanamine, α-methyl-, hydrochloride (9CI)
• (α-Methylcyclobutylmethyl)amine hydrochloride
• 1-Cyclobutyl-ethylamine hydrochloride
• 904733-73-9
• EN300-296316
• AB86032
• AS-52530
• CCB74379
• DB-191123
• MFCD19690555
• CS-0052584
• SY099106
• MFCD28063736
• 1-Cyclobutylethanaminehydrochloride
• SY160580
• PB43799
• P15298
• PB47937
• SCHEMBL263001
• AKOS025396256
• 1-Cyclobutylethanamine hydrochloride,(a-Methylcyclobutylmethyl)amine hydrochloride,Cyclobutanemethanamine, a-methyl-, hydrochloride

• MDL： MFCD19690555
• Inchi： 1S/C6H13N.ClH/c1-5(7)6-3-2-4-6;/h5-6H,2-4,7H2,1H3;1H
• InChI Key： WLHYWKUHCPUOOO-UHFFFAOYSA-N
• SMILES： Cl.NC(C1CCC1)C

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 57.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-cyclobutylethan-1-amine hydrochloride

Recent Advances in the Study of 1-Cyclobutylethan-1-amine Hydrochloride (CAS: 904733-73-9)

1-Cyclobutylethan-1-amine hydrochloride (CAS: 904733-73-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

Recent literature has emphasized the role of 1-cyclobutylethan-1-amine hydrochloride in the synthesis of cyclobutyl-containing compounds, which are increasingly recognized for their unique structural and pharmacological properties. The cyclobutyl ring, due to its strained conformation, often imparts enhanced binding affinity and selectivity to target proteins, making it a valuable moiety in medicinal chemistry. Studies have demonstrated that this compound can serve as a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors.

One of the most notable applications of 1-cyclobutylethan-1-amine hydrochloride is in the design of monoamine oxidase (MAO) inhibitors. MAO enzymes play a critical role in the metabolism of neurotransmitters, and their inhibition is a well-established strategy for treating neurological disorders such as depression and Parkinson's disease. Recent preclinical studies have shown that derivatives of this compound exhibit potent and selective MAO-B inhibitory activity, suggesting their potential as next-generation therapeutics for neurodegenerative diseases.

In addition to its role in CNS drug development, 1-cyclobutylethan-1-amine hydrochloride has also been investigated for its utility in the synthesis of antiviral agents. Researchers have reported its incorporation into novel nucleoside analogs, which demonstrate promising activity against a range of viral pathogens. These findings underscore the compound's versatility and its potential to contribute to the fight against emerging infectious diseases.

The synthesis of 1-cyclobutylethan-1-amine hydrochloride has been optimized in recent years, with several studies reporting improved yields and purity through innovative catalytic methods. For instance, the use of transition metal catalysts has enabled more efficient cyclobutane ring formation, reducing the need for harsh reaction conditions and minimizing byproduct formation. These advancements are expected to facilitate the large-scale production of this compound, thereby supporting its broader application in pharmaceutical research.

Despite these promising developments, challenges remain in the clinical translation of 1-cyclobutylethan-1-amine hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's unique structural features and demonstrated pharmacological activities make it a compelling candidate for continued investigation.

In conclusion, 1-cyclobutylethan-1-amine hydrochloride (CAS: 904733-73-9) represents a valuable tool in the arsenal of medicinal chemists and drug developers. Its applications in CNS drug discovery, antiviral therapy, and enzyme inhibition highlight its broad potential, while recent synthetic advancements promise to enhance its accessibility for research and development. Future studies will likely focus on optimizing its pharmacological profile and exploring new therapeutic indications, solidifying its role in the next generation of pharmaceutical innovations.